Cas no 2392700-40-0 (4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide)

• Product Name: 4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide
• CAS No: 2392700-40-0
• MF: C₁₈H₂₄N₂O₂S
• MW: 332.460363388062
• CID: 5767164
• PubChem ID: 154739917
• Update Time: 2025-06-07

4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26686757
• Z1712032179
• 4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide
• 2392700-40-0

• Inchi： 1S/C18H24N2O2S/c1-12(21)13-9-15(23-10-13)16(22)20-18(11-19)7-5-14(6-8-18)17(2,3)4/h9-10,14H,5-8H2,1-4H3,(H,20,22)
• InChI Key： GOYUKPRGWVHGGX-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)C=C1C(NC1(C#N)CCC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 332.15584919g/mol
• Monoisotopic Mass: 332.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 98.2Ų

Additional information on 4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide

Introduction to 4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide (CAS No. 2392700-40-0)

4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide, with the CAS number 2392700-40-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of a thiophene ring, an acetyl group, and a cyanocyclohexyl moiety, contribute to its unique chemical and pharmacological properties.

The compound's structure is meticulously designed to interact with biological targets in a specific manner. The thiophene-2-carboxamide moiety is a key pharmacophore that often plays a crucial role in modulating biological pathways. Thiophenes are heterocyclic compounds that are widely found in nature and have been extensively studied for their potential applications in drug discovery. The incorporation of an acetyl group enhances the compound's solubility and metabolic stability, which are critical factors for its efficacy as a pharmaceutical agent.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases. 4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide has emerged as a compound of interest due to its ability to interact with various biological targets. Studies have shown that this molecule exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that it may have potential applications in the treatment of inflammatory disorders by modulating the activity of key inflammatory mediators.

The 4-tert-butyl-1-cyanocyclohexyl substituent in the molecule contributes to its unique physicochemical properties, including lipophilicity and metabolic stability. These properties are essential for ensuring that the compound can reach its target site of action effectively and remain active for an appropriate duration. The tert-butyl group provides steric hindrance, which can influence the compound's binding affinity to biological targets. Additionally, the cyanocyclohexyl moiety introduces a polar functional group that can enhance interactions with polar biological molecules.

One of the most exciting aspects of 4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide is its potential for further derivatization and optimization. Medicinal chemists are continually exploring ways to modify the structure of this compound to improve its pharmacological profile. Techniques such as structure-activity relationship (SAR) studies and computational modeling are being employed to identify new analogs with enhanced potency and selectivity. These efforts aim to develop more effective therapeutic agents with fewer side effects.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are also investigating its use in other areas, such as agrochemicals and materials science. The unique structural features of 4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide make it a versatile building block for designing novel molecules with diverse functionalities. This versatility is particularly valuable in drug discovery pipelines, where multiple compounds may be synthesized and tested to identify the most promising candidates.

In conclusion, 4-acetyl-N-(4-tert-butyl-1-cyanocyclohexyl)thiophene-2-carboxamide (CAS No. 2392700-40-0) is a compound with significant potential in the field of pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing complex diseases and advancing scientific understanding.